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Compound of Interest

Compound Name:
2-Amino-1-cyclopentene-1-

carbonitrile

Cat. No.: B031213 Get Quote

Technical Support Center: 2-Amino-1-
cyclopentene-1-carbonitrile
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 2-Amino-1-cyclopentene-1-carbonitrile (CAS

No. 2941-23-3).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Amino-1-cyclopentene-1-carbonitrile?

A1: 2-Amino-1-cyclopentene-1-carbonitrile is classified as a hazardous substance. It is

harmful if swallowed, inhaled, or in contact with skin.[1][2] It can cause serious eye irritation

and skin irritation.[1][2] Additionally, it may cause respiratory irritation.[1][2]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling 2-Amino-1-cyclopentene-1-carbonitrile, it is crucial to wear appropriate

personal protective equipment. This includes chemical-resistant gloves, protective clothing, and

eye/face protection such as chemical splash-resistant safety glasses or goggles with side

protection.[3][4] Work should be conducted in a well-ventilated area, and if ventilation is

inadequate, a NIOSH/MSHA approved respirator is necessary.[3][4]
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Q3: What are the proper storage conditions for 2-Amino-1-cyclopentene-1-carbonitrile?

A3: Store the container tightly closed in a dry, cool, and well-ventilated place.[1] It is

recommended to keep the product refrigerated.[4] The substance should be stored away from

heat, sources of ignition, and incompatible materials such as strong oxidizing agents, strong

acids, strong bases, and strong reducing agents.[3][5][6]

Q4: What should I do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately wash the affected area with plenty of soap and water

for at least 15 minutes and remove contaminated clothing.[3][4] If skin irritation persists, seek

medical attention.[4] For eye contact, rinse cautiously with water for several minutes, removing

contact lenses if present and easy to do so.[1][3] Continue rinsing and seek immediate medical

attention.[3][4]

Q5: How should I handle a spill of 2-Amino-1-cyclopentene-1-carbonitrile?

A5: In the event of a spill, ensure the area is well-ventilated and remove all sources of ignition.

[3] Wearing appropriate PPE, you can absorb the spill with an inert material, or sweep it up,

and place it into a suitable, closed container for disposal.[3][4] Avoid generating dust.[3]

Prevent the substance from entering drains or waterways.[3]
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Issue Possible Cause Solution

Mild respiratory irritation during

handling.
Inadequate ventilation.

Move to a well-ventilated area

or use only outdoors.[1]

Ensure local exhaust

ventilation is functioning

correctly.[3] If irritation persists,

use a NIOSH/MSHA approved

respirator.[4]

Skin redness or irritation after

handling.

Direct skin contact with the

chemical.

Immediately wash the affected

area with plenty of soap and

water for at least 15 minutes.

[4] Remove and wash

contaminated clothing before

reuse.[1] If irritation persists,

seek medical advice.[4]

Visible degradation or

discoloration of the compound.

Improper storage, exposure to

heat, or incompatible

materials.

Ensure the compound is

stored in a tightly closed

container in a cool, dry, and

well-ventilated area, away from

heat and oxidizing agents.[1]

[6]

Quantitative Data Summary
Property Value

Molecular Formula C₆H₈N₂

Molecular Weight 108.14 g/mol [2]

Appearance White crystalline solid

Solubility Slightly soluble in water.[6]

CAS Number 2941-23-3[3]

Experimental Protocols
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Standard Handling Procedure
Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[4] Confirm that the work area, such as a chemical fume hood, is well-ventilated.

[3]

Personal Protective Equipment: Don appropriate PPE, including chemical-resistant gloves, a

lab coat, and chemical safety goggles.[3]

Handling: Avoid direct contact with the skin and eyes, and prevent the formation of dust and

aerosols.[1] Do not eat, drink, or smoke in the handling area.[1][3]

Storage: After use, ensure the container is tightly sealed and stored in a cool, dry, and well-

ventilated location.[1]

Hygiene: Wash hands thoroughly after handling the compound.[3]

Visual Workflows
Caption: Workflow for handling a spill of 2-Amino-1-cyclopentene-1-carbonitrile.
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Required Personal Protective Equipment Specific Recommendations

Eye Protection Chemical Splash Goggles

Hand Protection Chemical-Resistant Gloves

Body Protection Protective Clothing / Lab Coat

Respiratory Protection NIOSH/MSHA Approved Respirator
(if ventilation is inadequate)

Conditional

Click to download full resolution via product page

Caption: Recommended PPE for handling 2-Amino-1-cyclopentene-1-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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